N'-[4-(heptyloxy)benzylidene]isonicotinohydrazide

• IUPAC Name: N-[(E)-(4-heptoxyphenyl)methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-2-3-4-5-6-15-25-19-9-7-17(8-10-19)16-22-23-20(24)18-11-13-21-14-12-18/h7-14,16H,2-6,15H2,1H3,(H,23,24)/b22-16+
• InChI Key: PLQZPOWTBVRCIY-CJLVFECKSA-N
• Canonical SMILES: CCCCCCCOC1=CC=C(C=C1)C=NNC(=O)C2=CC=NC=C2
• Isomeric SMILES: CCCCCCCOC1=CC=C(C=C1)/C=N/NC(=O)C2=CC=NC=C2
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

“N’-[4-(heptyloxy)benzylidene]isonicotinohydrazide” is a chemical compound with the linear formula C20H17N3O2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The product is provided to early discovery researchers, and Sigma-Aldrich does not collect analytical data for this product.

Synthesis Analysis

The synthesis of “N’-[4-(heptyloxy)benzylidene]isonicotinohydrazide” and its derivatives involves coupling it with different substituted aldehydes, acetophenone, and benzophenones in the presence of absolute ethanol along with a catalytic amount of glacial acetic acid. All the synthesized compounds were confirmed and characterized using various spectral techniques like IR, 1H NMR, 13C NMR, and mass spectroscopy studies.

Molecular Structure Analysis

The molecular structure of “N’-[4-(heptyloxy)benzylidene]isonicotinohydrazide” was characterized using XRD and distinguished by using experimental spectroscopic methods. The Gauge Independent Atomic Orbital (GIAO) method and DFT were used to calculate the chemical shifts for 13C and 1H NMR in chloroform solvent.

Chemical Reactions Analysis

The chemical reactions of “N’-[4-(heptyloxy)benzylidene]isonicotinohydrazide” involve various seizures models like maximal electroshock-induced seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) at a dose of 30, 100, and 300 mg/kg body weight. The anticonvulsant activity was noted at 0.5 h and 4 h time intervals after the drug administration.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N’-[4-(heptyloxy)benzylidene]isonicotinohydrazide” include its molecular weight of 331.377. It also exhibits third-order nonlinear optical (TNLO) parameters. The TNLO properties of the compound were studied via a low power Z–scan method, using a diode laser working at 650 nm wavelength.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.